Cas no 1205749-92-3 ((2-Ethyl-2-pyrrolidinyl)methanol)

• Product Name: (2-Ethyl-2-pyrrolidinyl)methanol
• CAS No: 1205749-92-3
• MF: C₇H₁₅NO
• MW: 129.200102090836
• MDL: MFCD14582614
• CID: 1088310
• PubChem ID: 51072279
• Update Time: 2025-05-20

(2-Ethyl-2-pyrrolidinyl)methanol Chemical and Physical Properties

Names and Identifiers

• (2-Ethylpyrrolidin-2-yl)methanol
• BS-37103
• AT21803
• 1205749-92-3
• (2-ethyl-2-pyrrolidinyl)methanol(SALTDATA: FREE)
• SCHEMBL21106628
• Z1235967861
• AKOS017503278
• (2-ethyl-2-pyrrolidinyl)methanol
• CHEMBL4557763
• CS-0235230
• MFCD14582614
• EN300-154233
• (2-Ethyl-2-pyrrolidinyl)methanol

• MDL： MFCD14582614
• Inchi： 1S/C7H15NO/c1-2-7(6-9)4-3-5-8-7/h8-9H,2-6H2,1H3
• InChI Key： MUDJTIDXZWKQJP-UHFFFAOYSA-N
• SMILES： OCC1(CC)CCCN1

Computed Properties

• Exact Mass: 129.115364102g/mol
• Monoisotopic Mass: 129.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 94.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 32.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines

Additional information on (2-Ethyl-2-pyrrolidinyl)methanol

Exploring the Properties and Applications of (2-Ethyl-2-pyrrolidinyl)methanol (CAS No. 1205749-92-3)

(2-Ethyl-2-pyrrolidinyl)methanol (CAS No. 1205749-92-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its pyrrolidine ring and hydroxyl functional group, serves as a versatile intermediate in the synthesis of various bioactive molecules. Researchers and industry professionals often search for high-purity (2-Ethyl-2-pyrrolidinyl)methanol suppliers or inquire about its synthetic pathways, reflecting its growing importance in modern chemistry.

The molecular structure of (2-Ethyl-2-pyrrolidinyl)methanol features a unique combination of a nitrogen-containing heterocycle and an alcohol moiety, making it particularly valuable for drug discovery applications. Recent trends in pharmaceutical development have increased demand for such building blocks, especially in the design of central nervous system (CNS) targeting compounds. Many researchers are investigating how modifications to the pyrrolidine methanol derivatives can influence biological activity, placing this compound at the forefront of medicinal chemistry innovation.

From a chemical perspective, 1205749-92-3 exhibits interesting physicochemical properties that make it suitable for various applications. Its solubility profile in both polar and non-polar solvents allows for flexible use in different reaction conditions. The compound's stability under normal laboratory conditions and its relatively low volatility are frequently discussed topics among chemists searching for stable heterocyclic intermediates or pyrrolidine-based reagents.

The synthesis of (2-Ethyl-2-pyrrolidinyl)methanol typically involves multi-step organic transformations, with many researchers optimizing routes to improve yield and purity. Current literature suggests growing interest in green chemistry approaches for producing such compounds, aligning with the pharmaceutical industry's sustainability goals. Questions about scalable synthesis of 1205749-92-3 and cost-effective production methods are particularly common in academic and industrial forums.

In pharmaceutical applications, this compound serves as a crucial precursor for developing potential therapeutic agents. Its structural features are particularly relevant for designing molecules that interact with neurotransmitter receptors or enzyme active sites. The recent focus on neurological disorder treatments and cognitive enhancers has further elevated interest in pyrrolidine methanol derivatives like CAS 1205749-92-3.

Quality control aspects of (2-Ethyl-2-pyrrolidinyl)methanol are another area of significant interest. Analytical methods for characterizing this compound, including HPLC purity analysis and spectroscopic identification, are frequently searched topics. Pharmaceutical manufacturers particularly emphasize the need for high-purity 1205749-92-3 to ensure the quality of final drug products.

The market dynamics surrounding (2-Ethyl-2-pyrrolidinyl)methanol reflect broader trends in fine chemical supply chains. With increasing demand for specialty chemical intermediates, suppliers are focusing on reliable production and consistent quality. Recent supply chain challenges have made researchers more interested in alternative synthesis routes and local sourcing options for compounds like CAS 1205749-92-3.

Safety considerations for handling (2-Ethyl-2-pyrrolidinyl)methanol follow standard laboratory protocols for organic compounds. While not classified as hazardous under normal conditions, proper chemical handling procedures and storage conditions remain important discussion points among users of this material.

Future research directions for 1205749-92-3 may explore its potential in new therapeutic areas or as a component in advanced material science applications. The compound's versatility continues to make it a subject of interest in both academic and industrial settings, with particular focus on its structure-activity relationships and derivative development.

For researchers working with (2-Ethyl-2-pyrrolidinyl)methanol, understanding its spectral properties and reactivity patterns is essential for successful application in synthetic projects. The growing body of literature on pyrrolidine chemistry suggests continued importance of this compound class in drug discovery and development pipelines.